Cas no 1515063-16-7 (5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino)- )

• Product Name: 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino)-
• CAS No: 1515063-16-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5252535
• Update Time: 2025-06-10

5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dimethylethyl)-2-(methylamino)-5-thiazolecarboxylic acid (ACI)
• 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino)-

• Inchi： 1S/C9H14N2O2S/c1-9(2,3)6-5(7(12)13)14-8(10-4)11-6/h1-4H3,(H,10,11)(H,12,13)
• InChI Key： HBDMXIBPYQEWBA-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C)(C)C)N=C(NC)S1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino)-

5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7): A Comprehensive Overview

5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-), identified by its CAS number 1515063-16-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a thiazole core with functional groups that include a carboxylic acid moiety, an isopropyl group, and an amino substituent, exhibits a unique set of chemical and biological properties that make it a valuable candidate for further research and development.

The structural configuration of 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7) imparts distinct reactivity and potential biological activity. The thiazole ring itself is a well-known pharmacophore found in numerous bioactive compounds, including antibiotics, antifungals, and anti-inflammatory agents. The presence of a carboxylic acid group at the 5-position enhances the compound's solubility in polar solvents and allows for further functionalization through esterification or amidation reactions. Additionally, the amino group at the 2-position can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes in biological systems.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole scaffold can exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the thiazole ring can significantly influence these activities. For instance, the isopropyl group at the 4-position in 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7) may contribute to steric hindrance around the ring, affecting its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacological entities. The carboxylic acid functionality provides a versatile handle for linking other molecular fragments through covalent bonds. This property is particularly useful in drug design strategies where multiple pharmacophores need to be integrated into a single molecule to achieve synergistic effects. Furthermore, the amino group can be used to form salt derivatives or to participate in coordination chemistry with metal ions, expanding the synthetic possibilities.

The synthesis of 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7) involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the thiazole ring typically begins with condensation reactions between appropriate precursors such as α-halo ketones or α-haloketones with thiourea or thiourea derivatives. Subsequent functionalization steps include nucleophilic substitution reactions to introduce the carboxylic acid and amino groups at specific positions on the ring.

The use of protecting group strategies is often necessary to ensure regioselectivity during synthesis. For example, the carboxylic acid group may be protected as an ester or amide to prevent unwanted side reactions with other reactive functional groups present in the molecule. Once the desired substitutions are achieved, deprotection steps are performed under mild conditions to yield the final product. These synthetic methodologies underscore the importance of careful planning and execution in constructing complex organic molecules like 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7).

The biological evaluation of this compound has been a focus of recent research efforts aimed at identifying novel therapeutic agents. In vitro assays have shown that derivatives of thiazole carboxylic acids can exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, some studies have reported that certain thiazole derivatives inhibit proteases involved in inflammation or angiogenesis—processes that are dysregulated in conditions such as rheumatoid arthritis or cancer.

The amino substituent at the 2-position of 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7) may also contribute to its biological activity by modulating interactions with target proteins or enzymes. Amino groups are known to participate in hydrogen bonding networks within biological systems, which can be critical for binding affinity and specificity. By tuning the electronic properties of this group through substitution or derivatization, researchers can fine-tune the biological profile of thiazole-based compounds.

In addition to its potential therapeutic applications, this compound serves as an important intermediate in medicinal chemistry research programs. Its structural features make it a versatile scaffold for exploring structure-activity relationships (SAR) within thiazole-based drug families. By systematically modifying different functional groups on the molecule and assessing changes in biological activity, scientists can gain insights into key pharmacophoric elements required for optimal drug design.

The development of new synthetic methodologies for thiazole derivatives continues to be an active area of investigation in academic and industrial research laboratories worldwide. Advances in catalytic processes have enabled more efficient and sustainable routes to these heterocyclic compounds without compromising yield or purity standards required for pharmaceutical applications.

The future prospects for 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-2-(methylamino-) (CAS No. 1515063-16-7) appear promising as researchers continue to uncover new biological functions and synthetic applications for thiazole-based molecules beyond traditional pharmaceutical uses such as agrochemicals or material science applications where similar heterocycles play important roles.